Cas no 24269-57-6 (1-Piperazinecarboxylicacid, 4-[2-(4-morpholinyl)ethyl]-, ethyl ester, hydrochloride (1:1))
24269-57-6 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-(4-morpholinyl)ethyl]-, ethyl ester, hydrochloride (1:1)
CAS No:24269-57-6
MF:C13H26ClN3O3
MW:307.816842556
CID:269575
PubChem ID:212406
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-[2-(4-morpholinyl)ethyl]-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-[2-(4-morpholinyl)ethyl]-, ethyl ester, hydrochloride (1:1)
- ethyl 4-(2-morpholin-4-ylethyl)piperazine-1-carboxylate,hydrochloride
- 1-Piperazinecarboxylic acid, 4-(2-morpholinoethyl)-, ethyl ester, hydrochloride
- DTXSID10178981
- 24269-57-6
- 4-(2-Morpholinoethyl)-1-piperazinecarboxylic acid ethyl ester hydrochloride
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- Inchi: 1S/C13H25N3O3.ClH/c1-2-19-13(17)16-7-5-14(6-8-16)3-4-15-9-11-18-12-10-15;/h2-12H2,1H3;1H
- InChI Key: VQQPRXSWPYRQEL-UHFFFAOYSA-N
- SMILES: Cl.O1CCN(CC1)CCN1CCN(C(=O)OCC)CC1
Computed Properties
- Exact Mass: 307.16648
- Monoisotopic Mass: 307.166269
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.2
Experimental Properties
- Boiling Point: 362.1°C at 760 mmHg
- Flash Point: 172.8°C
- PSA: 45.25
1-Piperazinecarboxylicacid, 4-[2-(4-morpholinyl)ethyl]-, ethyl ester, hydrochloride (1:1) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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